3,3'-(Chloromethylene)dipyridine

• Molecular Formula: C11H9ClN2
• Molecular Weight: 204.65 g/mol
• IUPAC Name: 3-[chloro(pyridin-3-yl)methyl]pyridine
• InChI: InChI=1S/C11H9ClN2/c12-11(9-3-1-5-13-7-9)10-4-2-6-14-8-10/h1-8,11H
• InChI Key: CZRBIMJXOULUMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(C2=CN=CC=C2)Cl

Description

3,3'-(Chloromethylene)dipyridine is a useful research compound. Its molecular formula is C11H9ClN2 and its molecular weight is 204.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A round bottom flask was charged with di(pyridin-3-yl)methanol (600 mg, 3.22 mmol) and CH2Cl2 (50 mL). Thionyl chloride (353 μl, 4.83 mmol) was added and the reaction was stirred for 18 h at room temperature. The solution was concentrated under reduced pressure. The residue was chromatographed on a silica gel column (100% CH2Cl2 to 5% 2M NH3 in MeOH) and yielded 3,3′-(chloromethylene)dipyridine (415 mg, 64%). 1H NMR 400 MHz (CDCl3) δ 8.66 (d, J=2.4 Hz, 2H), 8.59 (dd, J=4.7, 1.6 Hz, 2H), 7.76 (m, 2H), 7.34 (m, 2H), 6.17 (s, 1H).